N-(3,5-Dimethylphenyl)indole

• Molecular Formula: C16H15N
• Molecular Weight: 221.30 g/mol
• IUPAC Name: 1-(3,5-dimethylphenyl)indole
• InChI: InChI=1S/C16H15N/c1-12-9-13(2)11-15(10-12)17-8-7-14-5-3-4-6-16(14)17/h3-11H,1-2H3
• InChI Key: RDYNERNMPKBLAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=CC3=CC=CC=C32)C

Description

N-(3,5-Dimethylphenyl)indole is a useful research compound. Its molecular formula is C16H15N and its molecular weight is 221.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

CuI (10 mg, 0.05 mmol), N,N-diethylsalicylamide (10 mg, 0.05 mmol), indole (176 mg, 1.5 mmol) and K3PO4 (425 mg, 2.0 mmol) were put into a screw-capped test tube with a Teflon-lined septum. The tube was then evacuated and backfilled with argon (3 cycles). 5-Bromo-m-xylene (136 μL, 1.0 mmol) was added by a syringe. The reaction mixture was stirred at 100° C. for 20 h. The reaction mixture was allowed to reach room temperature. Ethyl acetate (˜2 mL), water (˜10 mL), ammonium hydroxide (˜0.5 mL) and dodecane (227 μL) were added. The organic phase was analyzed by GC or GC-MS. The reaction mixture was further extracted by ethyl acetate (4×10 mL). The combined organic phases were washed with brine and dried over Na2SO4. Solvent was removed in vacuo and the yellow residue was purified by column chromatography on silica gel using hexane/ethyl acetate (10:1) as eluent to afford the desired product as a brown solid (196 mg, 89% yield).